Cas no 2137095-68-0 ((1r,3r)-1-(4-bromophenyl)-3-fluorocyclobutane-1-carbaldehyde)

• Product Name: (1r,3r)-1-(4-bromophenyl)-3-fluorocyclobutane-1-carbaldehyde
• CAS No: 2137095-68-0
• MF: C₁₁H₁₀BrFO
• MW: 257.098906040192
• CID: 5830910
• PubChem ID: 105511996
• Update Time: 2025-10-31

(1r,3r)-1-(4-bromophenyl)-3-fluorocyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• (1r,3r)-1-(4-bromophenyl)-3-fluorocyclobutane-1-carbaldehyde
• 2137095-68-0
• EN300-1129393

• Inchi： 1S/C11H10BrFO/c12-9-3-1-8(2-4-9)11(7-14)5-10(13)6-11/h1-4,7,10H,5-6H2
• InChI Key： BVDAZCOCXDPGSP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C=O)CC(C1)F

Computed Properties

• Exact Mass: 255.98991g/mol
• Monoisotopic Mass: 255.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Additional information on (1r,3r)-1-(4-bromophenyl)-3-fluorocyclobutane-1-carbaldehyde

(1R,3R)-1-(4-Bromophenyl)-3-Fluorocyclobutane-1-Carbaldehyde: A Comprehensive Overview

The compound (1R,3R)-1-(4-bromophenyl)-3-fluorocyclobutane-1-carbaldehyde (CAS No. 2137095-68-0) is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of aldehydes and features a cyclobutane ring system, which is a four-membered cyclic structure known for its strain and reactivity. The presence of a bromine atom at the para position of the phenyl group and a fluorine atom on the cyclobutane ring introduces additional electronic effects, making this compound interesting for both academic and industrial applications.

Recent studies have highlighted the potential of (1R,3R)-1-(4-bromophenyl)-3-fluorocyclobutane-1-carbaldehyde in various fields, including medicinal chemistry and materials science. Its chiral nature, as indicated by the (1R,3R) configuration, makes it a valuable substrate for asymmetric synthesis and enantioselective catalysis. Researchers have explored its use in constructing complex molecular architectures, leveraging its strained ring system to induce specific reactivity patterns.

The synthesis of this compound typically involves multi-step processes that combine traditional organic reactions with modern catalytic methods. For instance, the formation of the cyclobutane ring can be achieved through [2+2] cycloaddition reactions or other ring-closing strategies. The introduction of the aldehyde group is often carried out via oxidation reactions or through direct alkylation techniques, depending on the starting materials and desired stereochemistry.

One of the most intriguing aspects of (1R,3R)-1-(4-bromophenyl)-3-fluorocyclobutane-1-carbaldehyde is its ability to participate in various bioactive pathways. Recent research has demonstrated its potential as a lead compound in drug discovery programs targeting specific enzymes and receptors. Its unique combination of electronic effects and steric hindrance makes it an ideal candidate for modulating enzyme activity or binding to therapeutic targets with high specificity.

In terms of physical properties, this compound exhibits a melting point that is consistent with its molecular weight and functional groups. Its solubility in common organic solvents is moderate, which facilitates its use in solution-phase reactions. The presence of electron-withdrawing groups like bromine and fluorine influences its reactivity in both nucleophilic and electrophilic environments, making it versatile for various synthetic transformations.

From an environmental standpoint, (1R,3R)-1-(4-bromophenyl)-3-fluorocyclobutane-1-carbaldehyde has been studied for its biodegradation potential under controlled conditions. While it demonstrates moderate biodegradability, further research is needed to fully understand its environmental impact and develop sustainable methods for its production and disposal.

In conclusion, (1R,3R)-1-(4-bromophenyl)-3-fluorocyclobutane-1-carbaldehyde (CAS No. 2137095-68-0) is a fascinating molecule with a wide range of applications across multiple disciplines. Its unique structure, reactivity, and potential for bioactivity make it a valuable tool for researchers in both academia and industry. As new synthetic methods and applications continue to emerge, this compound will undoubtedly play an increasingly important role in the development of novel materials and therapeutic agents.